Cas no 3450-63-3 (Phosphonic acid, (2-oxohexyl)-, diethyl ester)
3450-63-3 structure
Product Name:Phosphonic acid, (2-oxohexyl)-, diethyl ester
CAS No:3450-63-3
MF:C10H21O4P
MW:236.245104551315
CID:1462883
PubChem ID:10977428
Update Time:2025-04-20
Phosphonic acid, (2-oxohexyl)-, diethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Phosphonic acid, (2-oxohexyl)-, diethyl ester
- 1-diethoxyphosphorylhexan-2-one
- DTXSID40450525
- 6-(diethoxyphosphoryl)hexan-5-one
- 1-diethoxyphosphoryl-hexan-2-one
- 3450-63-3
- diethyl 2-oxohexylphosphonate
-
- Inchi: 1S/C10H21O4P/c1-4-7-8-10(11)9-15(12,13-5-2)14-6-3/h4-9H2,1-3H3
- InChI Key: WGOUPXCQELLICT-UHFFFAOYSA-N
- SMILES: P(CC(CCCC)=O)(=O)(OCC)OCC
Computed Properties
- Exact Mass: 236.11783
- Monoisotopic Mass: 236.11774614g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 9
- Complexity: 218
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- PSA: 52.6
- LogP: 3.01180
Phosphonic acid, (2-oxohexyl)-, diethyl ester Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
3450-63-3 (Phosphonic acid, (2-oxohexyl)-, diethyl ester) Related Products
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